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Compound of Interest

Compound Name: Fmoc-D-Allylglycine

Cat. No.: B557745 Get Quote

For researchers and scientists engaged in drug development and peptide synthesis, the

responsible management of chemical reagents is paramount to ensuring laboratory safety and

environmental stewardship. This guide provides a comprehensive, step-by-step protocol for the

proper disposal of Fmoc-D-Allylglycine, a key building block in peptide chemistry. Adherence

to these procedures will help maintain a safe laboratory environment and ensure compliance

with regulatory standards.

While Fmoc-D-Allylglycine is not classified as a hazardous substance under the Globally

Harmonized System (GHS), it is prudent to handle all chemicals with care.[1] The hazards of

this material have not been exhaustively investigated, and therefore, appropriate precautions

should be taken to minimize exposure.[1]

Key Chemical and Physical Properties
A summary of the pertinent physical and chemical properties of Fmoc-D-Allylglycine is

provided below. Understanding these characteristics is crucial for its safe handling and

disposal.
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Property Value

CAS Number 170642-28-1

Molecular Formula C20H19NO4[2][3][4]

Molecular Weight 337.37 g/mol [3]

Appearance White to off-white powder[3]

Storage Temperature 0 - 8 °C[3]

Personal Protective Equipment (PPE)
Before handling Fmoc-D-Allylglycine for disposal, it is essential to be equipped with the

appropriate personal protective equipment to prevent exposure.

Eye Protection: Wear chemical safety goggles or glasses.[5]

Hand Protection: Use suitable protective gloves, such as nitrile gloves, to avoid skin contact.

[4][5]

Body Protection: A lab coat or other protective clothing should be worn to prevent skin

contamination.[4][5]

Respiratory Protection: If there is a risk of generating dust, a particle filter respirator (N95

type) is recommended.[4][5]

Step-by-Step Disposal Protocol
The proper disposal of Fmoc-D-Allylglycine is critical to protect both laboratory personnel and

the environment. This chemical should never be disposed of down the drain or in regular waste

streams.[5]

Waste Segregation and Collection
Solid Waste:

Collect any unreacted Fmoc-D-Allylglycine and any contaminated disposable items (e.g.,

weighing paper, gloves, wipes) in a designated, clearly labeled, and sealable container for
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solid chemical waste.[5]

Avoid generating dust during collection.[6][7]

Liquid Waste:

Solutions containing Fmoc-D-Allylglycine should be collected in a separate, labeled, and

sealed container specifically for liquid chemical waste.[5]

The container must be made of a compatible material.[8]

Empty Containers:

Empty containers that previously held Fmoc-D-Allylglycine may retain product residue

and should be treated as hazardous waste.[8]

These containers should be triple-rinsed, with the rinsate collected as hazardous waste

before the container is disposed of or recycled according to your institution's protocols.[8]

Waste Container Labeling and Storage
Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the full

chemical name: "Fmoc-D-Allylglycine".[5][8]

Storage: Store the sealed waste containers in a designated, well-ventilated, and secure

area.[5][8] This area should be away from incompatible materials to prevent any unintended

reactions.

Final Disposal
Licensed Waste Disposal Contractor: Arrange for the collection and disposal of the chemical

waste through a licensed and reputable hazardous waste disposal contractor.[8] These

contractors are equipped to handle and treat chemical waste in an environmentally

responsible manner.

Institutional Guidelines: Always consult and adhere to your institution's specific safety and

waste disposal guidelines.
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Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of Fmoc-
D-Allylglycine.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b557745?utm_src=pdf-body
https://www.benchchem.com/product/b557745?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b557745?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Fmoc-D-Allylglycine Waste Generated

Determine Waste Type

Solid Waste
(Unreacted powder, contaminated disposables)

Solid

Liquid Waste
(Solutions containing the compound)

Liquid

Empty Container

Empty

Collect in Labeled Solid Waste Container

Collect in Labeled Liquid Waste Container

Triple-Rinse Container

Store in Designated Secure Area

Collect Rinsate as Liquid Waste

Dispose via Licensed Hazardous Waste Contractor

Click to download full resolution via product page

Caption: Decision workflow for the disposal of Fmoc-D-Allylglycine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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